Cas no 117970-22-6 (1-(6-chloro-4-methoxy-1H-indol-1-yl)ethan-1-one)

• Product Name: 1-(6-chloro-4-methoxy-1H-indol-1-yl)ethan-1-one
• CAS No: 117970-22-6
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 2845880
• PubChem ID: 14026053
• Update Time: 2025-04-21

1-(6-chloro-4-methoxy-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-4-methoxy-1H-indol-1-yl)ethan-1-one
• 117970-22-6
• 1-(6-Chloro-4-methoxy-1H-indol-1-yl)ethanone

• Inchi： 1S/C11H10ClNO2/c1-7(14)13-4-3-9-10(13)5-8(12)6-11(9)15-2/h3-6H,1-2H3
• InChI Key： HKWQPNJBQHOFTG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CN(C(C)=O)C=2C=1)OC

Computed Properties

• Exact Mass: 223.0400063Da
• Monoisotopic Mass: 223.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles